Cas no 932378-94-4 ((3,5-Bis(ethoxycarbonyl)phenyl)boronic acid)

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid is a boronic acid derivative featuring two ethoxycarbonyl substituents at the 3- and 5-positions of the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing ester groups enhance reactivity by stabilizing the boronate intermediate. The presence of dual ethoxycarbonyl groups also improves solubility in organic solvents, facilitating handling in synthetic applications. Its structural features make it a valuable building block for constructing complex molecules in pharmaceutical and materials chemistry. The compound exhibits good stability under standard conditions, ensuring reliable performance in diverse coupling reactions. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronic acid moiety.
(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid structure
932378-94-4 structure
Product Name:(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid
CAS No:932378-94-4
MF:C12H15BO6
MW:266.054904222488
MDL:MFCD11867795
CID:2155086
Update Time:2025-06-08

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3,5-Bis(ethoxycarbonyl)phenyl)boronic acid
    • 1,3-Diethyl 5-borono-1,3-benzenedicarboxylate (ACI)
    • 3,5-Bis-(ethoxycarbonyl)phenylboronic acid
    • 3,5-bis(ethoxycarbonyl)phenylboronicacid
    • MDL: MFCD11867795
    • Inchi: 1S/C12H15BO6/c1-3-18-11(14)8-5-9(12(15)19-4-2)7-10(6-8)13(16)17/h5-7,16-17H,3-4H2,1-2H3
    • InChI Key: XXBGYFGJSMAOSZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(OCC)=O)C=C(B(O)O)C=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 293
  • Topological Polar Surface Area: 93.1

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B6032-1G
(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid
932378-94-4
1G
¥420.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B6032-200MG
(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid
932378-94-4
200MG
¥130.0 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B855036-250mg
3,5-bis(ethoxycarbonyl)phenylboronicacid
932378-94-4 98%
250mg
¥260.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B855036-1g
3,5-bis(ethoxycarbonyl)phenylboronicacid
932378-94-4 98%
1g
¥540.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B855036-5g
3,5-bis(ethoxycarbonyl)phenylboronicacid
932378-94-4 98%
5g
¥2,160.00 2022-09-02
abcr
AB513086-1 g
(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid; .
932378-94-4
1g
€126.60 2023-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6032-200MG
[3,5-Bis(ethoxycarbonyl)phenyl]boronic Acid (contains varying amounts of Anhydride)
932378-94-4
200mg
¥80.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B6032-1G
[3,5-Bis(ethoxycarbonyl)phenyl]boronic Acid (contains varying amounts of Anhydride)
932378-94-4
1g
¥240.00 2024-04-15
Ambeed
A114284-250mg
(3,5-bis(ethoxycarbonyl)phenyl)boronic acid
932378-94-4 95%
250mg
$16.0 2025-04-15
Ambeed
A114284-1g
(3,5-bis(ethoxycarbonyl)phenyl)boronic acid
932378-94-4 95%
1g
$47.0 2025-04-15

(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  12 h, reflux
Reference
Self-assembly of two robust 3D supramolecular organic frameworks from a geometrically non-planar molecule for high gas selectivity performance
Zhou, Yue; Kan, Liang; Eubank, Jarrod F.; Li, Guanghua; Zhang, Lirong; et al, Chemical Science, 2019, 10(26), 6565-6571

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  12 h, 80 °C
Reference
Continuous Breathing Rare-Earth MOFs Based on Hexanuclear Clusters with Gas Trapping Properties
Angeli, Giasemi K. ; Loukopoulos, Edward ; Kouvidis, Konstantinos; Bosveli, Artemis; Tsangarakis, Constantinos; et al, Journal of the American Chemical Society, 2021, 143(27), 10250-10260

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  12 h, reflux
Reference
A Distorted [Mn2(COO)4N2] Cluster Based Metal-Organic Framework with (3,3,6) Topology and Selective Adsorption of CO2
Jiang, Jingjing; Wang, Qian; Zhang, Mingxing; Bai, Junfeng, Crystal Growth & Design, 2017, 17(4), 2223-2227

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  12 h, reflux
Reference
High H2 and CH4 Adsorption Capacity of a Highly Porous (2,3,4)-Connected Metal-Organic Framework
Lu, Zhiyong; Du, Liting; Tang, Kuanzhen; Bai, Junfeng, Crystal Growth & Design, 2013, 13(6), 2252-2255

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: tert-Butanol ,  Water ;  rt → 40 °C
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ;  40 °C → 70 °C; 4 h, 70 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water
1.4 Reagents: Sulfuric acid Solvents: Water ;  12 h, reflux
Reference
A series of chiral metal-organic frameworks based on fluorene di- and tetra-carboxylates: syntheses, crystal structures and luminescence properties
Robin, Julien; Audebrand, Nathalie; Poriel, Cyril; Canivet, Jerome; Calvez, Guillaume; et al, CrystEngComm, 2017, 19(15), 2042-2056

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  12 h, 80 °C
Reference
Fluorescence probe based on aggregation-induced luminescence mechanism and preparation method and application thereof in detecting methamphetamine in sewage
, China, , ,

Production Method 7

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  rt → 80 °C; 12 h, 80 °C
Reference
Preparation of heteroaromatic amide compounds as antitumor agents
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  12 h, reflux
Reference
High Capacity Hydrogen Adsorption in Cu(II) Tetracarboxylate Framework Materials: The Role of Pore Size, Ligand Functionalization, and Exposed Metal Sites
Lin, Xiang; Telepeni, Irvin; Blake, Alexander J.; Dailly, Anne; Brown, Craig M.; et al, Journal of the American Chemical Society, 2009, 131(6), 2159-2171

Production Method 9

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  16 h, 80 °C
Reference
The Origin of Catalytic Benzylic C-H Oxidation over a Redox-Active Metal-Organic Framework
Kimberley, Louis; Sheveleva, Alena M. ; Li, Jiangnan; Carter, Joseph H.; Kang, Xinchen; et al, Angewandte Chemie, 2021, 60(28), 15243-15247

Production Method 10

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ,  Water ;  12 h, 79 °C
1.2 Reagents: Water
Reference
Synthesis and characterization of novel triangular geometry carboxylic acid applying in synthesizing MOF materials
Xue, Junfeng; Hu, Guoxin, Huagong Xinxing Cailiao, 2010, 38(11), 39-42

Production Method 11

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  rt; 12 h, reflux
Reference
Metal-organic framework material modified by organic amine cation and preparation method thereof
, China, , ,

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(3,5-Bis(ethoxycarbonyl)phenyl)boronic acid Preparation Products

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